![molecular formula C19H23ClN4O2S B6568208 N-[2-(4-chlorophenyl)ethyl]-2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide CAS No. 921572-31-8](/img/structure/B6568208.png)
N-[2-(4-chlorophenyl)ethyl]-2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide
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Overview
Description
The compound “N-[2-(4-chlorophenyl)ethyl]-2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide” is a complex organic molecule. It contains a thiazole ring, which is a type of heterocyclic compound. Thiazoles are known for their diverse biological activities . The compound also contains a chlorophenyl group, which is a common motif in many pharmaceuticals .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a thiazole ring, an amide group, and a chlorophenyl group. The exact structure would need to be confirmed through spectroanalytical data such as NMR and IR .Scientific Research Applications
Antimicrobial Activity
The compound, being a derivative of thiazole, may exhibit antimicrobial properties . Thiazoles have been found in many potent biologically active compounds, such as sulfathiazole (an antimicrobial drug) .
Anticancer Activity
Thiazole derivatives have shown potential in the field of cancer research . They have been used in the synthesis of antineoplastic drugs like Bleomycine and Tiazofurin .
Antiviral Activity
Indole derivatives, which share a similar structure to the compound , have shown various biological activities, including antiviral properties .
Anti-inflammatory Activity
Indole derivatives have also demonstrated anti-inflammatory properties . This suggests that our compound could potentially be used in the development of new anti-inflammatory drugs.
Antioxidant Activity
Indole derivatives have been found to possess antioxidant properties . This suggests potential applications in the development of treatments for diseases caused by oxidative stress.
Medical Device Testing
The term “F2096-1420” is also associated with ASTM F2096, a standard test method for detecting gross leaks in packaging by internal pressurization . This standard is relevant to medical devices and is recognized on its scientific and technical merit . It ensures the products delivered are safe and contamination-free .
Future Directions
properties
IUPAC Name |
N-[2-(4-chlorophenyl)ethyl]-2-[2-(cyclopentylcarbamoylamino)-1,3-thiazol-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23ClN4O2S/c20-14-7-5-13(6-8-14)9-10-21-17(25)11-16-12-27-19(23-16)24-18(26)22-15-3-1-2-4-15/h5-8,12,15H,1-4,9-11H2,(H,21,25)(H2,22,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTNOGRQHWOIKKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)NC2=NC(=CS2)CC(=O)NCCC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-chlorophenethyl)-2-(2-(3-cyclopentylureido)thiazol-4-yl)acetamide |
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